N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide

• IUPAC Name: N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C18H19FN2O2/c19-16-8-6-15(7-9-16)17-13-21(10-11-23-17)18(22)20-12-14-4-2-1-3-5-14/h1-9,17H,10-13H2,(H,20,22)
• InChI Key: MFHVDBLSPHFFHS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)NCC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide, also known as FLB 457, is a chemical compound that has been extensively researched for its potential therapeutic applications in the field of neuroscience. It belongs to the class of compounds known as benzamides, which are structurally similar to dopamine receptor antagonists. In

Mechanism of Action

N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 acts as a selective antagonist of dopamine D2 and D3 receptors, as well as serotonin 5-HT2A receptors. By blocking the activity of these receptors, N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 is able to modulate the activity of dopamine and serotonin neurotransmitter systems in the brain. This modulation has been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.
Biochemical and Physiological Effects
N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, as well as increase the activity of the mesolimbic dopamine system. It has also been shown to decrease the activity of the mesocortical dopamine system, which is thought to be involved in the negative symptoms of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 in lab experiments is its high selectivity for dopamine D2 and D3 receptors, as well as serotonin 5-HT2A receptors. This selectivity allows for more precise modulation of these neurotransmitter systems, which can be useful in studying their role in various physiological and behavioral processes. However, one limitation of using N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 is its relatively low potency compared to other dopamine receptor antagonists, which can make it more difficult to achieve the desired pharmacological effects.

Future Directions

There are several potential future directions for research on N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457. One area of interest is its potential therapeutic applications in the treatment of schizophrenia, depression, and anxiety. Another area of interest is its potential use as a tool for studying the role of dopamine and serotonin neurotransmitter systems in various physiological and behavioral processes. Additionally, further research is needed to investigate the potential side effects and toxicity of N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457.

Synthesis Methods

N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with N-benzylmorpholine-4-carboxylic acid, followed by coupling with thionyl chloride and benzylamine. The final product is then purified using column chromatography. Other methods involve the use of palladium-catalyzed cross-coupling reactions or Suzuki-Miyaura coupling reactions.

Scientific Research Applications

N-benzyl-2-(4-fluorophenyl)morpholine-4-carboxamide 457 has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have high affinity for dopamine D2 and D3 receptors, as well as serotonin 5-HT2A receptors. These receptors are involved in the regulation of various physiological and behavioral processes, including mood, cognition, and motor function.